Cas no 7117-31-9 (1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione)

• Product Name: 1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione
• CAS No: 7117-31-9
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 561966
• PubChem ID: 2737513
• Update Time: 2025-10-30

1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione Chemical and Physical Properties

Names and Identifiers

• 1H-2,1-Benzothiazin-4(3H)-one,1-methyl-, 2,2-dioxide
• 1-methyl-2,2-dioxo-2λ⁶,1-benzothiazin-4-one
• 2,2-DIOXO-1-METHYL-2,1-BENZOTHIAZIN-4(3H)-ONE
• 1-Methyl-1,2,3,4-tetrahydro-2lambda~6~,1-benzothiazine-2,2,4-trione
• 1-methyl-2,2-dioxo-2
• 2,2-DIMETHYL-4-[3,4-(METHYLENEDIOXY)PHENYL]-4-OXOBUTYRIC ACID
• HMS554A05
• FT-0608021
• 1-methyl-2,2-dioxobenzo[c]thiazin-4-one
• 1-methyl-3,4-dihydro-1h-2lambda6,1-benzothiazine-2,2,4-trione
• SLAAUAZTLUBBDB-UHFFFAOYSA-N
• 1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide
• 1-methyl-3,4-dihydro-1h-2,1-benzothiazin-4-one 2,2-dioxide
• 1-Methyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide
• MFCD00067994
• 1-methyl-2,2-dioxo-2lambda6,1-benzothiazin-4-one
• DTXSID90372102
• Maybridge1_004405
• Z1269230545
• CS-0207261
• SCHEMBL841850
• 1-methyl-2lambda~6~,1-benzothiazine-2,2,4(1H,3H)-trione
• CCG-253271
• 2,2-dioxo-1-methyl-2,1-benzothiazin-4(3H)-one, AldrichCPR
• EN300-374320
• J-504841
• AKOS015994307
• 7117-31-9
• MS-3021
• G29009
• 1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione

• MDL： MFCD00067994
• Inchi： 1S/C9H9NO3S/c1-10-8-5-3-2-4-7(8)9(11)6-14(10,12)13/h2-5H,6H2,1H3
• InChI Key： SLAAUAZTLUBBDB-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=CC=CC=2N1C)=O)(=O)=O

Computed Properties

• Exact Mass: 211.03000
• Monoisotopic Mass: 211.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.404
• Melting Point: Not available
• Boiling Point: 379.3°C at 760 mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.599
• PSA: 62.83000
• LogP: 1.79470
• Vapor Pressure: Not available

1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione

Research Brief on 1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione (CAS: 7117-31-9): Recent Advances and Applications

1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione (CAS: 7117-31-9) is a heterocyclic compound with significant potential in pharmaceutical and chemical research. Recent studies have explored its synthesis, structural properties, and biological activities, highlighting its relevance in drug development and therapeutic applications. This research brief consolidates the latest findings on this compound, providing insights into its mechanisms, efficacy, and future directions.

The compound's unique structure, featuring a benzothiazine core with a trione moiety, has attracted attention for its potential as a scaffold in medicinal chemistry. Recent synthetic methodologies have focused on optimizing yield and purity, with advancements in green chemistry approaches reducing environmental impact. Computational studies have further elucidated its electronic properties, aiding in the design of derivatives with enhanced bioactivity.

In pharmacological research, 1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione has demonstrated promising anti-inflammatory and antimicrobial properties. In vitro studies reveal its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial efficacy against resistant bacterial strains positions it as a candidate for novel antibiotic development.

Recent preclinical evaluations have expanded the understanding of its pharmacokinetics and toxicity profiles. Animal models indicate favorable bioavailability and low acute toxicity, though long-term studies are warranted to assess chronic effects. These findings underscore the compound's translational potential, pending further clinical validation.

Industry collaborations have accelerated the development of formulations incorporating 1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione, particularly in combination therapies. Patent filings in 2023 highlight its use in synergistic drug combinations for oncology and infectious diseases, reflecting growing commercial interest.

In conclusion, 1-Methyl-2lambda6,1-benzothiazine-2,2,4(1H,3H)-trione (CAS: 7117-31-9) represents a versatile compound with multifaceted applications. Ongoing research aims to refine its therapeutic efficacy, optimize synthesis, and explore novel derivatives. This brief underscores the need for interdisciplinary collaboration to fully realize its potential in addressing unmet medical needs.